Cas no 766475-74-5 ((1-Diazo-2-oxopropyl)phosphonic Acid Monomethyl Ester)

• Product Name: (1-Diazo-2-oxopropyl)phosphonic Acid Monomethyl Ester
• CAS No: 766475-74-5
• MF: C₄H₇N₂O₄P
• MW: 178.083141565323
• CID: 835371
• PubChem ID: 99718406
• Update Time: 2025-04-19

(1-Diazo-2-oxopropyl)phosphonic Acid Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-diazo-2-oxopropyl)-, monomethyl ester (9CI)
• Methyl hydrogen (1-diazo-2-oxopropyl)phosphonate
• LogP
• Methyl-hydrogen-(1-diazo-2-oxopropyl)phosphonat
• phosphonic acid, P-(1-diazo-2-oxopropyl)-, monomethyl ester
• PHOSPHONIC ACID, (1-DIAZO-2-OXOPROPYL)-, MONOMETHYL ESTER
• 766475-74-5
• (1-diazo-2-oxopropyl)(methoxy)phosphinic acid
• SCHEMBL5037124
• CS-B0545
• (1-diazo-2-oxopropyl)-methoxyphosphinic acid
• (1-Diazo-2-oxopropyl)phosphonic Acid Monomethyl Ester

• Inchi： 1S/C4H7N2O4P/c1-3(7)4(6-5)11(8,9)10-2/h1-2H3,(H,8,9)
• InChI Key： SAARZUMXUBXKHX-UHFFFAOYSA-N
• SMILES： P(C(C(C)=O)=[N+]=[N-])(=O)(O)OC

Computed Properties

• Exact Mass: 177.00658
• Monoisotopic Mass: 178.01434371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 102.83